BIOTINAMIDOCAPROYL HYDRAZIDE
BIOTINAMIDOCAPROYL HYDRAZIDE
Biotin LC hydrazide is a reactive probe that is used to biotinylate carboxyl or vicinal hydroxyl groups on carbohydrates, glycoproteins, or other glycoconjugates. It can also be used to link biotin to antibodies and ribonucleotides. Biotin LC hydrazide contains a long spacer arm to prevent steric hindrances.
Brand Name:
Vulcanchem
CAS No.:
109276-34-8
VCID:
VC0009688
InChI:
InChI=1S/C16H29N5O3S/c17-21-14(23)8-2-1-5-9-18-13(22)7-4-3-6-12-15-11(10-25-12)19-16(24)20-15/h11-12,15H,1-10,17H2,(H,18,22)(H,21,23)(H2,19,20,24)/t11-,12-,15-/m0/s1
SMILES:
C1C2C(C(S1)CCCCC(=O)NCCCCCC(=O)NN)NC(=O)N2
Molecular Formula:
C16H29N5O3S
Molecular Weight:
371.5 g/mol
BIOTINAMIDOCAPROYL HYDRAZIDE
CAS No.: 109276-34-8
Main Products
VCID: VC0009688
Molecular Formula: C16H29N5O3S
Molecular Weight: 371.5 g/mol
CAS No. | 109276-34-8 |
---|---|
Product Name | BIOTINAMIDOCAPROYL HYDRAZIDE |
Molecular Formula | C16H29N5O3S |
Molecular Weight | 371.5 g/mol |
IUPAC Name | 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(6-hydrazinyl-6-oxohexyl)pentanamide |
Standard InChI | InChI=1S/C16H29N5O3S/c17-21-14(23)8-2-1-5-9-18-13(22)7-4-3-6-12-15-11(10-25-12)19-16(24)20-15/h11-12,15H,1-10,17H2,(H,18,22)(H,21,23)(H2,19,20,24)/t11-,12-,15-/m0/s1 |
Standard InChIKey | IJJWOSAXNHWBPR-HUBLWGQQSA-N |
Isomeric SMILES | C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)NCCCCCC(=O)NN)NC(=O)N2 |
SMILES | C1C2C(C(S1)CCCCC(=O)NCCCCCC(=O)NN)NC(=O)N2 |
Canonical SMILES | C1C2C(C(S1)CCCCC(=O)NCCCCCC(=O)NN)NC(=O)N2 |
Appearance | Assay:≥98%A crystalline solid |
Description | Biotin LC hydrazide is a reactive probe that is used to biotinylate carboxyl or vicinal hydroxyl groups on carbohydrates, glycoproteins, or other glycoconjugates. It can also be used to link biotin to antibodies and ribonucleotides. Biotin LC hydrazide contains a long spacer arm to prevent steric hindrances. |
Synonyms | 6-BACH;Biotinamidocaproyl hydrazide;(+)-Biotinamidohexanoic Acid hydrazide |
PubChem Compound | 83900 |
Last Modified | Nov 11 2021 |
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